Cas no 1805200-97-8 (6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1805200-97-8
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4805312
• Update Time: 2025-05-23

6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-5(15)2-4(7(9)10)14-6(3)8(11,12)13/h2,7H,1H3,(H,14,15)
• InChI Key： IMMACMQLTKBPEF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C=C(C(F)F)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine

6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine, with the CAS number 1805200-97-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This pyridine derivative is characterized by its unique substitution pattern, featuring a difluoromethyl group at the 6-position, a hydroxyl group at the 4-position, a methyl group at the 3-position, and a trifluoromethyl group at the 2-position. The presence of multiple fluorinated substituents makes this compound particularly interesting for its potential applications in drug design and materials science.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as bioavailability, stability, and receptor binding affinity. The 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine structure exemplifies this trend, as the fluorinated groups can significantly influence the molecule's electronic properties and conformational flexibility. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various disease states, including cancer and inflammatory conditions.

The synthesis of 1805200-97-8 involves a multi-step process that typically begins with the preparation of an appropriate pyridine precursor. Advanced synthetic techniques, such as Suzuki coupling or nucleophilic substitution, are often employed to introduce the desired substituents onto the pyridine ring. The introduction of fluorinated groups requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible.

In terms of biological activity, 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine has shown promising results in preliminary assays targeting key enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as an anti-cancer agent. Additionally, its hydroxyl group may play a role in hydrogen bonding interactions, further enhancing its bioactivity. Ongoing research is focused on optimizing its pharmacokinetic properties to improve its efficacy in vivo.

The structural uniqueness of this compound also makes it a valuable tool in materials science. Its electron-withdrawing groups could be exploited in the development of advanced materials with tailored electronic properties, such as semiconductors or sensors. Furthermore, its stability under various chemical conditions suggests potential applications in industrial processes requiring robust intermediates.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-(trifluoromethyl)pyridine (CAS No. 1805200-97-8) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups position it as a promising candidate for both therapeutic development and materials innovation. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing modern science and technology.